Cyanogen Bromide

• CAS No.: 506-68-3
• Product Name: Cyanogen Bromide
• Molecular Formula: BrCN; CNBr; CBrN
• Molecular Weight: 105.92 g/mol
• IUPAC Name: carbononitridic bromide
• Standard InChI: InChI=1S/CBrN/c2-1-3
• Standard InChIKey: ATDGTVJJHBUTRL-UHFFFAOYSA-N
• SMILES: C(#N)Br
• Canonical SMILES: C(#N)Br
• Boiling Point: 142 °F at 760 mm Hg (EPA, 1998); 61.5 °C; 61-62 °C
• Colorform: White hygroscopic needles; Crystals; Crystalline solid; Colorless crystals
• Density: 2.015 at 68 °F (EPA, 1998); 2.015 g/cu m at 20 °C; 2.0 g/cm³; Relative density of the vapour/air-mixture at 20 °C (air = 1): 1.53
• Flash Point: Not Applicable. Not flammable. (USCG, 1999)
• Melting Point: 126 °F (EPA, 1998); 52 °C
• Physical Description: Cyanogen bromide is a colorless to white crystalline solid with a penetrating odor. It is slightly soluble in water. It is gradually decomposed by water and very rapidly by acids to give off hydrogen bromide, a flammable and poisonous gas. Contamination with many materials can cause rapid decomposition of the material. It is toxic by inhalation of its vapors or by the hydrogen cyanide from decomposition or by ingestion. Toxic oxides of nitrogen are produced in fire involving this material. It is used in gold extraction, to make other chemicals, and as a fumigant.; COLOURLESS OR WHITE CRYSTALS WITH PUNGENT ODOUR.
• Description: Cyanogen Bromide is an inorganic compound used as a reagent in molecular biology. As a reagent for peptide mapping and amino acid sequence analysis, cyanogen bromide hydrolyzes peptide bonds at methionine residues in peptides and proteins. In addition, this agent acts as a coupling reagent for phosphoramidate or pyrophosphate inter-nucleotide bonds in DNA duplexes. (NCI); Cyanogen bromide is a colorless to white crystalline solid with a penetrating odor. It is slightly soluble in water. It is gradually decomposed by water and very rapidly by acids to give off hydrogen bromide, a flammable and poisonous gas. Contamination with many materials can cause rapid decomposition of the material. It is toxic by inhalation of its vapors or by the hydrogen cyanide from decomposition or by ingestion. Toxic oxides of nitrogen are produced in fire involving this material. It is used in gold extraction, to make other chemicals, and as a fumigant.; Cyanogen bromide (CNBr). A compound used in molecular biology to digest some proteins and as a coupling reagent for phosphoroamidate or pyrophosphate internucleotide bonds in DNA duplexes.
• Shelf Life: Cyanogen bromide is moderately endothermic ... & shows evidence of instability.; May be unstable unless dry and pure.
• Solubility: In water, soluble with hydrolysis; Soluble in ethanol, ethyl ether; Soluble in benzene; Aqueous solutions of alkalies decomposes /cyanogen bromide/ to alkali cyanide and alkali bromide; Slowly decomposed in cold water; Soluble in chloroform; Solubility in water: slow reaction
• Synonyms: Bromine Monocyanide; Bromocyan; Bromocyanide; Bromocyanogen; Campilit; NSC 89684
• Vapor Density: 3.62 (EPA, 1998) (Relative to Air); 3.62 (Air = 1); Relative vapor density (air = 1): 3.6
• Vapor Pressure: 92 mm Hg at 68 °F (EPA, 1998); 122 mm Hg at 25 °C; Vapor pressure, kPa at 25 °C: 16.2
• PubChem Compound: 10476
• Last Modified: Nov 11 2021